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Compound of Interest

Compound Name: SUCROSE MONOCHOLATE

Cat. No.: B1180347 Get Quote

Disclaimer: The chemical "SUCROSE MONOCHOLATE" as specified in the query is not a

widely recognized compound, and safety or disposal information for it is not available in

standard chemical databases. A substance with the CAS number 198335-88-5 is listed by

some suppliers under this name, but without accessible safety data sheets[1][2]. It is highly

probable that the intended substance was Sucrose Monolaurate, a common non-ionic

surfactant. The following disposal procedures are for Sucrose Monolaurate and are based on

available Safety Data Sheets (SDS).

Sucrose monolaurate is not classified as a hazardous substance according to the OSHA

Hazard Communication Standard[3]. However, proper handling and disposal are essential to

maintain a safe laboratory environment and ensure environmental protection.

General Safety and Handling
Before disposal, ensure proper personal protective equipment (PPE) is used. This includes

safety glasses with side shields or goggles, appropriate gloves, and a lab coat[4]. Handle the

substance in a well-ventilated area and avoid generating dust[5].

Disposal of Unused Sucrose Monolaurate
Unused or waste Sucrose Monolaurate should be disposed of in accordance with local, state,

and federal regulations.
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Containerization: Place the waste material in a suitable, clearly labeled, and sealed container

for disposal[4].

Do Not Mix: Do not mix with other chemical waste[3].

Consult Regulations: Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal[6].

Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed

disposal company[7].

Spill Cleanup and Disposal
In the event of a spill, follow these procedures:

Ventilate the Area: Ensure the area is well-ventilated.

Avoid Dust Formation: Use dry clean-up procedures and avoid sweeping in a manner that

creates dust[4].

Containment: Collect the spilled material using a method that does not generate dust, such

as using a dustpan and brush or a HEPA-filtered vacuum.

Collect and Label: Place the collected material into a suitable and labeled container for

waste disposal[4].

Clean the Area: Thoroughly clean the affected area after the spill has been removed.

Environmental Precautions: Prevent the spillage from entering drains or water courses[4][5].

Data Presentation
No quantitative data regarding the disposal of Sucrose Monolaurate was found in the reviewed

safety data sheets.
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The disposal of Sucrose Monolaurate is a standard waste management procedure. No

experimental protocols or signaling pathways are associated with its disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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